Cas no 2639456-42-9 (6-(Aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: 6-(Aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 2639456-42-9
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD32430462
• CID: 5642812
• PubChem ID: 165902137
• Update Time: 2025-10-29

6-(Aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine
• EN300-27782635
• 2639456-42-9
• 6-(Aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine

• MDL： MFCD32430462
• Inchi： 1S/C11H16N2/c12-7-8-4-5-10-9(6-8)2-1-3-11(10)13/h4-6,11H,1-3,7,12-13H2
• InChI Key： YCFJZPJZEHXVGQ-UHFFFAOYSA-N
• SMILES： NC1C2C=CC(CN)=CC=2CCC1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52Ų

Additional information on 6-(Aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine

Introduction to 6-(Aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 2639456-42-9)

6-(Aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2639456-42-9, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This molecule, belonging to the tetrahydronaphthalene class, exhibits unique structural and functional properties that make it a valuable candidate for further exploration in drug development. The presence of both an amine and a methyl group in its structure contributes to its versatility, enabling diverse chemical modifications and interactions with biological targets.

The tetrahydronaphthalen-1-amine core structure is derived from the naphthalene skeleton, which has long been recognized for its pharmacological relevance. Naphthalene derivatives are widely studied due to their potential applications in treating various diseases, including neurological disorders and cancer. The addition of a 6-(aminomethyl) substituent enhances the compound's reactivity and binding affinity, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in many biological processes. 6-(Aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine has shown promise as a lead compound in this area. Its ability to modulate PPIs is attributed to its rigid aromatic core and the presence of functional groups that can engage in hydrogen bonding or hydrophobic interactions with protein targets.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that certain tetrahydronaphthalene derivatives can interact with neurotransmitter receptors and ion channels, thereby influencing neuronal signaling pathways. The aminomethyl group provides a site for further derivatization, allowing researchers to fine-tune the compound's pharmacokinetic and pharmacodynamic properties. This flexibility has led to several innovative drug candidates being developed for conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, the compound's structural features make it a suitable candidate for use in combinatorial chemistry and high-throughput screening (HTS) campaigns. These approaches are instrumental in identifying novel drug candidates by rapidly testing large libraries of compounds against specific biological targets. The 6-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine scaffold has been successfully incorporated into various screening programs aimed at discovering new therapeutic agents for infectious diseases and chronic conditions.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's interactions with biological targets. Molecular docking simulations and quantum mechanical calculations have provided insights into its binding mode and affinity for various proteins. These computational studies have guided experimental efforts, leading to more efficient synthesis and optimization strategies.

The synthesis of 6-(Aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include reduction of nitro derivatives followed by functional group transformations. The choice of reagents and catalysts plays a critical role in determining the efficiency of these reactions. Recent innovations in green chemistry have also influenced synthetic methodologies, promoting the use of sustainable solvents and catalytic systems.

In conclusion,6-(Aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 2639456-42-9) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for developing novel therapeutic agents targeting various diseases. Ongoing research efforts continue to explore its applications in drug discovery and development, paving the way for innovative treatments in the future.